molecular formula C12H15FN2OS B2951224 3-Fluoro-N-thiophen-2-yl-8-azabicyclo[3.2.1]octane-8-carboxamide CAS No. 2320212-79-9

3-Fluoro-N-thiophen-2-yl-8-azabicyclo[3.2.1]octane-8-carboxamide

Cat. No. B2951224
CAS RN: 2320212-79-9
M. Wt: 254.32
InChI Key: JLKZNXHSZVEHJB-UHFFFAOYSA-N
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Description

The compound “3-Fluoro-N-thiophen-2-yl-8-azabicyclo[3.2.1]octane-8-carboxamide” is a complex organic molecule. The “8-azabicyclo[3.2.1]octane” part of the name suggests that it contains a bicyclic structure with eight atoms in the ring, one of which is a nitrogen . The “3-Fluoro-N-thiophen-2-yl” part indicates the presence of a fluorine atom and a thiophene ring, which is a five-membered ring containing four carbon atoms and a sulfur atom .


Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would be quite complex. It would contain a bicyclic structure, a fluorine atom, and a thiophene ring . The exact arrangement of these components would depend on the specifics of the compound’s synthesis .


Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure and the conditions under which it’s used. The presence of the fluorine atom could make it quite reactive, as fluorine is one of the most electronegative elements .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting and boiling points, its solubility in various solvents, and its stability under different conditions .

Mechanism of Action

Without more specific information, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on how it interacts with biological systems .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

Future research on this compound could involve exploring its potential uses, studying its properties in more detail, and developing methods for its synthesis .

properties

IUPAC Name

3-fluoro-N-thiophen-2-yl-8-azabicyclo[3.2.1]octane-8-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15FN2OS/c13-8-6-9-3-4-10(7-8)15(9)12(16)14-11-2-1-5-17-11/h1-2,5,8-10H,3-4,6-7H2,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLKZNXHSZVEHJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2CC(CC1N2C(=O)NC3=CC=CS3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15FN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-fluoro-N-(thiophen-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide

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